1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine

• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: [4-(benzenesulfonyl)piperazin-1-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C21H20N2O3S/c24-21(20-12-6-8-17-7-4-5-11-19(17)20)22-13-15-23(16-14-22)27(25,26)18-9-2-1-3-10-18/h1-12H,13-16H2
• InChI Key: JUANCXCHHYPBEI-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC=CC3=CC=CC=C32)S(=O)(=O)C4=CC=CC=C4

Description

1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine (NPP) is a synthetic compound that belongs to the family of piperazine derivatives. It has been extensively studied for its potential use in scientific research as a tool to investigate various biological and physiological processes. NPP is known to exhibit a range of biochemical and physiological effects, making it a valuable compound for researchers in the fields of pharmacology, neuroscience, and biochemistry.

Mechanism of Action

The exact mechanism of action of 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine is not fully understood. However, it is known to interact with various receptors in the brain, including dopamine and serotonin receptors. It has been found to modulate the release of these neurotransmitters, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine has been found to exhibit a range of biochemical and physiological effects. Some of these effects include:
1. Modulation of neurotransmitter release: 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine has been found to modulate the release of neurotransmitters such as dopamine and serotonin. This leads to a range of effects on brain function, including changes in mood, behavior, and cognition.
2. Inhibition of enzyme activity: 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine has been found to inhibit the activity of certain enzymes, leading to changes in cellular function. This makes it a valuable tool for studying the role of these enzymes in cellular processes.

Advantages and Limitations for Lab Experiments

1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine has several advantages and limitations for use in lab experiments. Some of the advantages include:
1. It exhibits a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.
2. It is relatively easy to synthesize and purify, making it readily available for use in lab experiments.
Some of the limitations of 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine include:
1. Its mechanism of action is not fully understood, making it difficult to interpret the results of experiments.
2. It can exhibit both stimulant and depressant effects on the central nervous system, making it difficult to control the effects of the compound in experiments.

Future Directions

There are several future directions for research on 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine. Some of these include:
1. Investigating the exact mechanism of action of 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine to better understand its effects on brain function.
2. Studying the potential use of 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine in the treatment of various neurological and psychiatric disorders.
3. Investigating the effects of 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine on other cellular processes, such as cell signaling and gene expression.
In conclusion, 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine (1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine) is a valuable tool for researchers in various fields, including pharmacology, neuroscience, and biochemistry. It exhibits a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. While there are still many unanswered questions about the mechanism of action of 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine, future research in this area has the potential to yield valuable insights into the role of this compound in brain function and cellular processes.

Synthesis Methods

The synthesis of 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine involves the reaction between 1-naphthoyl chloride and phenylsulfonylpiperazine. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified using various techniques, such as column chromatography, to obtain pure 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine.

Scientific Research Applications

1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine has been extensively studied for its potential use in scientific research. It has been found to exhibit a range of biological and physiological effects, making it a valuable tool for researchers in various fields. Some of the areas where 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine has been used include:
1. Pharmacology: 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine has been used in pharmacological studies to investigate the effects of various drugs on the central nervous system. It has been found to exhibit both stimulant and depressant effects on the central nervous system, making it a valuable tool for studying the effects of drugs on the brain.
2. Neuroscience: 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine has been used in neuroscience studies to investigate the mechanisms of action of various neurotransmitters and neuromodulators. It has been found to modulate the release of neurotransmitters such as dopamine and serotonin, making it a valuable tool for studying the effects of these neurotransmitters on brain function.
3. Biochemistry: 1-(1-Naphthoyl)-4-(phenylsulfonyl)piperazine has been used in biochemistry studies to investigate the effects of various enzymes and proteins on cellular function. It has been found to inhibit the activity of certain enzymes, making it a valuable tool for studying the role of these enzymes in cellular function.